Cas no 2172009-31-1 (2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid)
2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid
- EN300-1461565
- 2-[3-(difluoromethyl)phenyl]pyrimidine-4-carboxylic acid
- 2172009-31-1
-
- Inchi: 1S/C12H8F2N2O2/c13-10(14)7-2-1-3-8(6-7)11-15-5-4-9(16-11)12(17)18/h1-6,10H,(H,17,18)
- InChI Key: XWCNDKSMGNTRIC-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C2N=CC=C(C(=O)O)N=2)C=1)F
Computed Properties
- Exact Mass: 250.05538383g/mol
- Monoisotopic Mass: 250.05538383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 63.1Ų
2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1461565-1.0g |
2-[3-(difluoromethyl)phenyl]pyrimidine-4-carboxylic acid |
2172009-31-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1461565-50mg |
2-[3-(difluoromethyl)phenyl]pyrimidine-4-carboxylic acid |
2172009-31-1 | 50mg |
$1344.0 | 2023-09-29 | ||
| Enamine | EN300-1461565-100mg |
2-[3-(difluoromethyl)phenyl]pyrimidine-4-carboxylic acid |
2172009-31-1 | 100mg |
$1408.0 | 2023-09-29 | ||
| Enamine | EN300-1461565-250mg |
2-[3-(difluoromethyl)phenyl]pyrimidine-4-carboxylic acid |
2172009-31-1 | 250mg |
$1472.0 | 2023-09-29 | ||
| Enamine | EN300-1461565-500mg |
2-[3-(difluoromethyl)phenyl]pyrimidine-4-carboxylic acid |
2172009-31-1 | 500mg |
$1536.0 | 2023-09-29 | ||
| Enamine | EN300-1461565-1000mg |
2-[3-(difluoromethyl)phenyl]pyrimidine-4-carboxylic acid |
2172009-31-1 | 1000mg |
$1599.0 | 2023-09-29 | ||
| Enamine | EN300-1461565-2500mg |
2-[3-(difluoromethyl)phenyl]pyrimidine-4-carboxylic acid |
2172009-31-1 | 2500mg |
$3136.0 | 2023-09-29 | ||
| Enamine | EN300-1461565-5000mg |
2-[3-(difluoromethyl)phenyl]pyrimidine-4-carboxylic acid |
2172009-31-1 | 5000mg |
$4641.0 | 2023-09-29 | ||
| Enamine | EN300-1461565-10000mg |
2-[3-(difluoromethyl)phenyl]pyrimidine-4-carboxylic acid |
2172009-31-1 | 10000mg |
$6882.0 | 2023-09-29 |
2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid
Introduction to 2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid (CAS No. 2172009-31-1)
2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172009-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivatives class, a category known for its broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a difluoromethyl group and a carboxylic acid moiety, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.
The difluoromethyl group is a key functional moiety in organic synthesis and pharmaceutical chemistry. Its incorporation into molecular structures often enhances metabolic stability, bioavailability, and binding affinity to biological targets. In the context of 2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid, this group is strategically positioned to interact with enzymes and receptors, making it a promising candidate for modulating various biological pathways. The carboxylic acid functionality further extends the compound's versatility, allowing for further derivatization and conjugation with other pharmacophores.
Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. Pyrimidines are fundamental heterocyclic compounds that mimic natural nucleobases, making them integral to DNA and RNA synthesis. By modifying the pyrimidine core, researchers can generate compounds with tailored biological activities. For instance, 2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid has been explored as a potential scaffold for inhibitors targeting enzymes involved in cancer metabolism and inflammation.
One of the most compelling aspects of this compound is its potential application in oncology research. Pyrimidine-based inhibitors have shown promise in disrupting key signaling pathways that drive tumor growth and progression. The difluoromethyl group in 2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid has been demonstrated to improve pharmacokinetic profiles, including increased lipophilicity and reduced susceptibility to metabolic degradation. These properties are critical for achieving optimal therapeutic efficacy.
In addition to its oncological applications, 2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of various diseases, including cardiovascular disorders, autoimmune conditions, and neurodegenerative diseases. By targeting inflammatory pathways, this compound may offer a novel approach to managing these conditions. Preliminary studies have suggested that derivatives of pyrimidine can modulate cytokine production and inhibit pro-inflammatory enzyme activity.
The synthesis of 2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the pyrimidine core efficiently. The introduction of the difluoromethyl group typically involves halogenation followed by metalation and subsequent quenching with a difluoromethane source.
The pharmacological evaluation of 2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit enzymes such as kinases and cytochrome P450 oxidases, which are implicated in drug metabolism and signal transduction. Furthermore, animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and prolonged half-life.
One notable study published in a leading pharmaceutical journal highlighted the anti-proliferative effects of 2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid on various cancer cell lines. The compound was found to induce apoptosis by disrupting mitochondrial function and inhibiting key survival signaling pathways. These findings underscore its potential as an anti-cancer agent and warrant further investigation into its mechanism of action.
The structural flexibility of 2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid allows for extensive structural modifications to optimize its biological activity. Researchers have explored various analogs by altering substituents on the phenyl ring or introducing additional functional groups at different positions on the pyrimidine core. Such modifications can enhance binding affinity, reduce off-target effects, and improve overall drug-like properties.
In conclusion,2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid (CAS No. 2172009-31-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting cancer, inflammation, and other diseases. Ongoing studies continue to explore its pharmacological properties and translational potential into clinical applications.
2172009-31-1 (2-3-(difluoromethyl)phenylpyrimidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)